BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Cell-
Permeable AP1867-2-(carboxymethoxy)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AP1867-2-(carboxymethoxy)

Cat. No.: B1436425

For Researchers, Scientists, and Drug Development Professionals

Introduction

AP1867-2-(carboxymethoxy) is a synthetic, cell-permeable molecule that serves as a crucial
component in the construction of heterobifunctional degraders, specifically within the
degradation tag (dTAG) system. It is a derivative of AP1867, a ligand designed to selectively
bind to a mutated form of the FKBP12 protein, FKBP12F36V. The primary application of
AP1867-2-(carboxymethoxy) is as a building block for creating dTAG molecules, which are
powerful chemical tools for inducing rapid and specific degradation of target proteins in vitro
and in vivo.[1][2][3][4][5]

The dTAG system offers a versatile method for target validation and studying protein function
by hijacking the cell's natural protein disposal machinery.[1][5] This is achieved by tagging a
protein of interest with the FKBP12F36V mutant protein. A dTAG molecule, synthesized using
AP1867-2-(carboxymethoxy), then acts as a bridge, bringing the tagged protein into proximity
with an E3 ubiquitin ligase, such as Cereblon (CRBN) or von Hippel-Lindau (VHL).[1][6] This
induced proximity leads to the ubiquitination of the target protein and its subsequent
degradation by the proteasome.[4][7] The degradation is rapid, often occurring within an hour,
and can be reversed by washing out the dTAG molecule.[1]

These application notes provide a comprehensive overview of the use of AP1867-2-
(carboxymethoxy) in the context of the dTAG system, including detailed protocols for its
application in targeted protein degradation studies.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of the dTAG system and a typical
experimental workflow for its implementation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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